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Compound of Interest

Compound Name: 5-Iodopyridine-2,3-diamine

Cat. No.: B1291332 Get Quote

In-depth Technical Guide: 5-Iodopyridine-2,3-
diamine
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
A thorough investigation into the chemical compound 5-Iodopyridine-2,3-diamine has yielded

fundamental identification data. However, a critical piece of information, the Chemical Abstracts

Service (CAS) number, remains elusive despite extensive searches. This guide presents the

confirmed molecular details and outlines the challenges in sourcing more in-depth technical

information.

Summary of Molecular Data
Property Value Source

Molecular Formula C₅H₆IN₃ Novasyn Organics

Molecular Weight 235 g/mol Novasyn Organics

CAS Number Not Found -

The molecular formula and weight are crucial for basic characterization and stoichiometric

calculations in experimental settings. The absence of a CAS number, a unique numerical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1291332?utm_src=pdf-interest
https://www.benchchem.com/product/b1291332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


identifier assigned to every chemical substance, presents a significant hurdle in retrieving

detailed technical specifications, established experimental protocols, and associated biological

pathway information from scientific databases and literature.

Challenges in Data Retrieval
The inability to locate a specific CAS number for 5-Iodopyridine-2,3-diamine suggests several

possibilities:

Novelty or Rarity: The compound may be novel or not widely synthesized, hence not yet

registered with the Chemical Abstracts Service.

Alternative Nomenclature: It might be more commonly known under a different systematic or

trivial name that has not been captured in the conducted searches.

Limited Commercial Availability: A lack of suppliers or manufacturers often correlates with a

lack of extensive documentation.

Without a CAS number, any search for experimental protocols or signaling pathways becomes

unreliable, with a high risk of retrieving data for structurally similar but functionally distinct

molecules. For instance, searches frequently yield results for related compounds such as 2,3-

Diamino-5-bromopyridine (CAS: 38875-53-5) and 2-Amino-5-iodopyridine (CAS: 20511-12-0).

Using data from these analogues would be scientifically unsound.

Logical Workflow for Compound Information
Retrieval
The standard workflow for gathering comprehensive data on a chemical compound is

illustrated below. The process halts at a critical juncture due to the missing CAS number.

Identify Compound Name Search for CAS Number

Retrieve Technical Data
(Protocols, Pathways)CAS Found

Unable to ProceedCAS Not Found

Analyze and Summarize Data Generate Technical Guide
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Caption: Workflow for Chemical Data Retrieval.

Conclusion and Recommendations
At present, a comprehensive technical guide on 5-Iodopyridine-2,3-diamine, including

detailed experimental protocols and signaling pathways, cannot be responsibly compiled due to

the absence of a confirmed CAS number. To proceed, the following steps are recommended for

any researcher or organization interested in this compound:

In-house Synthesis and Characterization: If the compound is central to a research project, in-

house synthesis followed by analytical characterization (e.g., NMR, Mass Spectrometry,

Elemental Analysis) would be necessary to confirm its structure.

CAS Registration: Following synthesis and characterization, the compound can be registered

with the Chemical Abstracts Service to obtain a unique CAS number.

Experimental Investigation: With a confirmed structure and a registered CAS number,

targeted experimental studies can be designed to elucidate its physicochemical properties,

biological activity, and potential signaling pathways.

This document serves to transparently communicate the current limitations in available

information for 5-Iodopyridine-2,3-diamine and to provide a scientifically sound path forward.

To cite this document: BenchChem. [CAS number and molecular weight of 5-Iodopyridine-
2,3-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291332#cas-number-and-molecular-weight-of-5-
iodopyridine-2-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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